Hydroxychloroquine O-Sulfate Sodium Salt

Specification

• Molecular Formula: C₁₈H₂₅ClN₃NaO₄S
• Molecular Weight: 437.92

Introduction

Chemical Structure and Properties

Molecular Identification

Hydroxychloroquine O-Sulfate Sodium Salt is characterized by specific molecular parameters that distinguish it from other hydroxychloroquine derivatives. The compound possesses distinctive chemical properties that make it valuable for specific research and analytical applications.

The compound has the molecular formula C18H25ClN3NaO4S with a molecular weight of 437.92 g/mol. This sodium salt form represents a specific derivative of hydroxychloroquine where the sulfate group is modified. The molecular structure retains the core 4-aminoquinoline scaffold that is characteristic of hydroxychloroquine, with the addition of the O-sulfate sodium group that alters its physical and chemical behavior.

Physical and Chemical Characteristics

Property	Value
Molecular Formula	C18H25ClN3NaO4S
Molecular Weight	437.92 g/mol
Physical Form	Neat (likely crystalline solid)
Purity	>95% (HPLC)
Alternate Identifiers	Product Code: TRC-H916910
Solubility	Not specifically determined in available data
pH in Solution	Not specifically determined in available data

Applications and Uses

Hydroxychloroquine O-Sulfate Sodium Salt serves a critical role in analytical chemistry and pharmaceutical research as a reference standard. Its primary use appears to be as a calibration material for the quantitative and qualitative analysis of hydroxychloroquine and related compounds.

Beyond its use as a reference standard, Hydroxychloroquine O-Sulfate Sodium Salt is designated for research purposes only, not for human or veterinary diagnostic or therapeutic use. This restriction emphasizes its role in laboratory research rather than direct clinical application.

The compound may be used in metabolite studies, as it is categorized as a metabolite and API in product classifications. This suggests potential application in pharmacokinetic research, where understanding the metabolism of hydroxychloroquine is important for drug development and safety evaluation.

Comparison with Other Hydroxychloroquine Forms

Structural Differences

The O-Sulfate Sodium Salt form represents a specific derivative of hydroxychloroquine that differs from the more commonly used hydroxychloroquine sulfate. The standard hydroxychloroquine sulfate has a molecular formula of C18H26ClN3O·H2SO4 and a molecular weight of 433.95, which differs from the O-Sulfate Sodium Salt form (C18H25ClN3NaO4S, MW 437.92).

This structural difference, specifically the incorporation of the sulfate group directly into the molecular structure with sodium as the counter ion, distinguishes this compound from regular hydroxychloroquine sulfate where the sulfate exists as a separate acid component in the salt.

Research Limitations and Future Directions

Future Research Opportunities

Based on the identified knowledge gaps, several research directions could enhance our understanding of this compound:

• Comparative studies between Hydroxychloroquine O-Sulfate Sodium Salt and other hydroxychloroquine derivatives to establish structure-activity relationships and potential advantages of this specific salt form.

• Detailed physicochemical characterization including crystal structure determination, solubility profiles in various solvents, and stability studies under different environmental conditions.

• Development of specific analytical methods optimized for the detection and quantification of this compound in complex matrices, which could enhance its utility as a reference standard.

• Environmental impact assessments to better understand the ecological implications of this compound if released into the environment during manufacturing or laboratory use.